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Compound of Interest

Compound Name:
7-Methylguanosine 5'-

Monophosphate-d3

Cat. No.: B13424350 Get Quote

Essential Safety and Handling Guide for 7-
Methylguanosine 5'-Monophosphate-d3
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 7-Methylguanosine 5'-
Monophosphate-d3. The following procedures are based on available safety data for

structurally similar compounds and established best practices for handling non-hazardous,

isotopically labeled chemicals.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 7-Methylguanosine 5'-Monophosphate-d3 is

not readily available, data from similar compounds, such as 7-Methylguanosine 5'-triphosphate

sodium salt, indicate that it may be harmful if swallowed[1]. Therefore, standard laboratory

precautions are essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for handling this

compound.

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Body Protection Laboratory coat
Should be worn buttoned to

protect skin and clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust is generated, a dust mask

may be used.

Foot Protection Closed-toe shoes

Standard laboratory practice to

protect against spills and

falling objects.

II. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling 7-Methylguanosine 5'-
Monophosphate-d3 from receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name and specifications on the label match the order.
Ensure the container is tightly sealed.

2. Storage:

Store in a cool, dry, and well-ventilated area.
Keep the container tightly closed to prevent contamination.
Recommended storage temperature is typically -20°C[2][3].

3. Preparation and Use:
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Handle the compound in a designated laboratory area, away from high-traffic zones.
Allow the container to reach room temperature before opening to avoid condensation.
When weighing or transferring the powder, do so in a chemical fume hood or on a clean
bench to minimize dust generation.
Use clean, dedicated spatulas and weighing boats.
If preparing a solution, add the solid to the solvent slowly to avoid splashing.

4. Spills and Decontamination:

In case of a small spill, gently sweep up the solid material, avoiding dust creation, and place
it in a sealed container for disposal.
Clean the spill area with a suitable laboratory detergent and water.
For larger spills, follow your institution's specific chemical spill response procedures.

III. Disposal Plan
7-Methylguanosine 5'-Monophosphate-d3 is labeled with a stable isotope (deuterium) and is

not radioactive. Therefore, its disposal should follow standard procedures for non-hazardous

chemical waste.

1. Waste Segregation:

Do not mix with radioactive waste.
Collect waste in a designated, clearly labeled container for non-hazardous chemical waste.

2. Container Management:

Use a container that is compatible with the chemical.
Keep the waste container sealed when not in use.
Label the container with the full chemical name: "7-Methylguanosine 5'-Monophosphate-
d3 waste".

3. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste management
program.
Empty containers should be thoroughly rinsed with a suitable solvent (e.g., water) before
being discarded or recycled, with the rinsate collected as chemical waste[4].
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IV. Quantitative Data Summary
The following table summarizes key quantitative information for 7-Methylguanosine 5'-

Monophosphate. Note that the molecular weight will be slightly higher for the d3 isotopologue.

Property Value Source

Molecular Formula (free acid) C₁₁H₁₆N₅O₈P [2][5]

Molecular Weight (free acid) 377.25 g/mol [2][5][6]

CAS Number 10162-58-0 [5][7]

Storage Temperature -20°C [2][3]

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 7-Methylguanosine 5'-
Monophosphate-d3 in a laboratory setting.
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Caption: Workflow for handling 7-Methylguanosine 5'-Monophosphate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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